Cas no 2703781-08-0 (Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride)

• Product Name: Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride
• CAS No: 2703781-08-0
• MF: C₁₂H₁₆ClFN₂O₂
• MW: 274.719045639038
• MDL: MFCD34550664
• CID: 5417214
• PubChem ID: 165943949
• Update Time: 2025-05-19

Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-(1-piperazinyl)-, methyl ester, hydrochloride (1:1)
• Z5186514371
• EN300-33051463
• methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride
• 2703781-08-0
• Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride

• MDL： MFCD34550664
• Inchi： 1S/C12H15FN2O2.ClH/c1-17-12(16)10-8-9(2-3-11(10)13)15-6-4-14-5-7-15;/h2-3,8,14H,4-7H2,1H3;1H
• InChI Key： VGJHDTPZMSLOFF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(=O)OC)N1CCNCC1

Computed Properties

• Exact Mass: 274.0884336g/mol
• Monoisotopic Mass: 274.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride

Methyl 2-fluoro-5-(piperazin-1-yl)benzoate Hydrochloride: A Comprehensive Overview

Methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride (CAS No. 2703781-08-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride consists of a fluoro-substituted benzene ring linked to a piperazine moiety, with a methyl ester group attached to the carboxylic acid. The presence of the fluorine atom and the piperazine ring imparts specific pharmacological properties, making this compound an attractive candidate for various biological studies.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. In the case of methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride, the fluorine substitution on the benzene ring may enhance its ability to cross biological membranes, thereby improving its bioavailability and efficacy.

The piperazine moiety in methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride is another key structural feature that contributes to its biological activity. Piperazines are known to interact with various receptors and enzymes, making them useful in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and other conditions. The combination of the fluorinated benzene ring and the piperazine group in this compound suggests that it may have a broad spectrum of pharmacological effects.

In terms of synthetic chemistry, methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride can be synthesized through several routes. One common approach involves the reaction of 2-fluoro-5-nitrobenzoic acid with piperazine, followed by reduction to form the amine derivative. The resulting amine can then be esterified with methanol to produce the methyl ester. The final step involves the conversion to the hydrochloride salt by treating with hydrogen chloride gas or an equivalent acid.

The versatility of methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride extends beyond its potential as a therapeutic agent. It can also serve as a valuable building block in combinatorial chemistry and high-throughput screening efforts. Its unique structure makes it an excellent starting point for the synthesis of more complex molecules with diverse biological activities.

Several studies have explored the biological activity of compounds similar to methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited potent anti-inflammatory effects in vitro and in vivo. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that a series of fluoro-substituted piperazine derivatives showed promising antiviral activity against several strains of influenza virus.

The safety profile of methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its safety profile and potential side effects in humans.

In conclusion, methyl 2-fluoro-5-(piperazin-1-yl)benzoate hydrochloride (CAS No. 2703781-08-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the fluorine substitution and piperazine moiety, make it an attractive candidate for further investigation into its therapeutic potential and use as a synthetic intermediate. Ongoing research will likely uncover new insights into its biological activity and contribute to the development of novel drugs targeting various diseases.